Cas no 1249443-06-8 (3-[Cyclopropyl(ethyl)amino]-2,2-dimethylpropanal)

• Product Name: 3-[Cyclopropyl(ethyl)amino]-2,2-dimethylpropanal
• CAS No: 1249443-06-8
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6451715
• PubChem ID: 62277144
• Update Time: 2025-11-01

3-[Cyclopropyl(ethyl)amino]-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• EN300-7801819
• SCHEMBL2556117
• 1249443-06-8
• AKOS011560572
• 3-[cyclopropyl(ethyl)amino]-2,2-dimethylpropanal
• 3-[Cyclopropyl(ethyl)amino]-2,2-dimethylpropanal

• Inchi： 1S/C10H19NO/c1-4-11(9-5-6-9)7-10(2,3)8-12/h8-9H,4-7H2,1-3H3
• InChI Key： YSTFQEGUCJXHKW-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)CN(CC)C1CC1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-[Cyclopropyl(ethyl)amino]-2,2-dimethylpropanal

Comprehensive Overview of 3-[Cyclopropyl(ethyl)amino]-2,2-dimethylpropanal (CAS No. 1249443-06-8)

3-[Cyclopropyl(ethyl)amino]-2,2-dimethylpropanal (CAS No. 1249443-06-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique cyclopropyl and dimethylpropanal moieties, serves as a versatile intermediate in the development of bioactive molecules. Its molecular structure, which combines a cyclopropyl ring with an ethylamino group, makes it a valuable building block for designing novel therapeutics and agrochemicals.

In recent years, the demand for 3-[Cyclopropyl(ethyl)amino]-2,2-dimethylpropanal has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a precursor for small-molecule inhibitors and enzyme modulators. The compound's ability to introduce steric hindrance and conformational rigidity into molecular frameworks makes it ideal for targeting protein-protein interactions, a hot topic in modern medicinal chemistry. Additionally, its aldehyde functional group offers reactivity for further derivatization, enabling the synthesis of diverse chemical libraries.

The synthesis of 3-[Cyclopropyl(ethyl)amino]-2,2-dimethylpropanal typically involves multi-step organic reactions, including amine alkylation and oxidation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, addressing the growing need for sustainable and efficient production methods. These innovations align with the broader industry trends toward green chemistry and process optimization, which are frequently searched topics among chemists and researchers.

From a commercial perspective, CAS No. 1249443-06-8 is supplied by several leading chemical manufacturers, catering to the needs of pharmaceutical companies and research institutions. Quality control measures, such as HPLC and NMR spectroscopy, ensure the compound meets stringent purity standards. The compound's stability under various storage conditions and compatibility with common solvents further enhance its utility in laboratory settings.

Looking ahead, 3-[Cyclopropyl(ethyl)amino]-2,2-dimethylpropanal is poised to play a pivotal role in emerging areas like precision medicine and bioconjugation. Its structural features align with the increasing focus on targeted drug delivery and personalized therapies, topics that dominate scientific discussions and search queries. As research continues to uncover new applications, this compound is likely to remain a key player in the advancement of bioorganic chemistry and drug development.

In summary, 3-[Cyclopropyl(ethyl)amino]-2,2-dimethylpropanal (CAS No. 1249443-06-8) represents a fascinating intersection of chemistry and innovation. Its unique properties, coupled with its relevance to cutting-edge research, make it a subject of enduring interest for scientists and industry professionals alike. Whether you're exploring its synthetic routes or its potential applications, this compound offers a wealth of opportunities for discovery and advancement.